Cas no 1261753-29-0 (4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261753-29-0
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4996568
• Update Time: 2025-10-24

4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(8-10)19-14(16,17)18/h2-8H,1H3
• InChI Key： ZTMYQWXZOZCUGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0)

In recent years, the compound 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The unique structural features of this compound contribute to its biological activity, making it a subject of extensive investigation for drug development and molecular targeting.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a potent modulator of specific enzyme pathways, particularly those involved in inflammatory responses. The compound's ability to selectively inhibit key enzymes has positioned it as a candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl has been investigated for its potential in oncology. A study conducted by researchers at the National Cancer Institute (2024) demonstrated that this compound exhibits significant cytotoxic effects against certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism involves the disruption of mitochondrial function and induction of apoptosis, suggesting its utility as an adjunct therapy in cancer treatment regimens.

The synthesis and optimization of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, as detailed in a recent publication in Organic Process Research & Development (2023). These improvements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of high-quality material for research purposes.

Despite these promising findings, challenges remain in the development of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties to enhance its efficacy and safety profile, paving the way for future clinical trials.

In conclusion, 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. As researchers uncover more about its mechanisms and refine its properties, this compound may soon emerge as a valuable addition to the pharmaceutical arsenal against inflammatory and neoplastic diseases.